8-(Benzylsulfanyl)-3-methyl-7-octyl-3,7-dihydro-1H-purine-2,6-dione
8-(Benzylsulfanyl)-3-methyl-7-octyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331236-37-4
VCID:
VC0413969
InChI:
InChI=1S/C21H28N4O2S/c1-3-4-5-6-7-11-14-25-17-18(24(2)20(27)23-19(17)26)22-21(25)28-15-16-12-9-8-10-13-16/h8-10,12-13H,3-7,11,14-15H2,1-2H3,(H,23,26,27)
SMILES:
CCCCCCCCN1C2=C(N=C1SCC3=CC=CC=C3)N(C(=O)NC2=O)C
Molecular Formula:
C21H28N4O2S
Molecular Weight:
400.5g/mol
8-(Benzylsulfanyl)-3-methyl-7-octyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331236-37-4
Main Products
VCID: VC0413969
Molecular Formula: C21H28N4O2S
Molecular Weight: 400.5g/mol
| CAS No. | 331236-37-4 |
|---|---|
| Product Name | 8-(Benzylsulfanyl)-3-methyl-7-octyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C21H28N4O2S |
| Molecular Weight | 400.5g/mol |
| IUPAC Name | 8-benzylsulfanyl-3-methyl-7-octylpurine-2,6-dione |
| Standard InChI | InChI=1S/C21H28N4O2S/c1-3-4-5-6-7-11-14-25-17-18(24(2)20(27)23-19(17)26)22-21(25)28-15-16-12-9-8-10-13-16/h8-10,12-13H,3-7,11,14-15H2,1-2H3,(H,23,26,27) |
| Standard InChIKey | YKIHGVDBCPLPKT-UHFFFAOYSA-N |
| SMILES | CCCCCCCCN1C2=C(N=C1SCC3=CC=CC=C3)N(C(=O)NC2=O)C |
| Canonical SMILES | CCCCCCCCN1C2=C(N=C1SCC3=CC=CC=C3)N(C(=O)NC2=O)C |
| PubChem Compound | 3101163 |
| Last Modified | Nov 11 2021 |
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